Cas no 481065-73-0 (Benzeneacetic acid, 4-ethyl-2-nitro-, methyl ester (9CI))

• Product Name: Benzeneacetic acid, 4-ethyl-2-nitro-, methyl ester (9CI)
• CAS No: 481065-73-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 931783
• PubChem ID: 45095511
• Update Time: 2025-04-19

Benzeneacetic acid, 4-ethyl-2-nitro-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-ethyl-2-nitro-, methyl ester (9CI)
• 481065-73-0
• Benzeneacetic acid,4-ethyl-2-nitro-,methyl ester(9ci)
• Methyl (4-ethyl-2-nitrophenyl)acetate

• Inchi： 1S/C11H13NO4/c1-3-8-4-5-9(7-11(13)16-2)10(6-8)12(14)15/h4-6H,3,7H2,1-2H3
• InChI Key： UUZVZQDPIRWMPF-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(=CC=1[N+](=O)[O-])CC)=O

Computed Properties

• Exact Mass: 223.084
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• XLogP3: 2.3